2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}-N-{3-nitro-4-methylphenyl}acetamide

• Molecular Formula: C23H17F3N4O4S
• Molecular Weight: 502.5 g/mol
• IUPAC Name: 2-[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-(4-methyl-3-nitrophenyl)acetamide
• InChI: InChI=1S/C23H17F3N4O4S/c1-13-3-6-15(9-20(13)30(32)33)28-21(31)12-35-22-17(11-27)18(23(24,25)26)10-19(29-22)14-4-7-16(34-2)8-5-14/h3-10H,12H2,1-2H3,(H,28,31)
• InChI Key: CPOKRFTZUQBSDF-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=C(C(=CC(=N2)C3=CC=C(C=C3)OC)C(F)(F)F)C#N)[N+](=O)[O-]

Description

2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}-N-{3-nitro-4-methylphenyl}acetamide is a chemical compound that has been the focus of scientific research due to its potential applications in medicinal chemistry. This compound has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of 2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}-N-{3-nitro-4-methylphenyl}acetamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that 2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}-N-{3-nitro-4-methylphenyl}acetamide has biochemical and physiological effects that vary depending on the cell type and concentration used. In cancer cells, this compound has been shown to induce cell death and inhibit cell proliferation. In addition, it has been shown to inhibit the activity of certain enzymes that are involved in cancer cell growth and survival.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}-N-{3-nitro-4-methylphenyl}acetamide in lab experiments include its ability to inhibit the activity of certain enzymes and its potential as an anti-cancer agent. However, limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

For research on 2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}-N-{3-nitro-4-methylphenyl}acetamide include further investigation into its potential as an anti-cancer agent, as well as its ability to inhibit enzymes involved in other diseases such as Alzheimer's and Parkinson's. In addition, further research is needed to fully understand its mechanism of action and potential side effects in order to determine its safety and efficacy as a potential drug candidate.
In conclusion, 2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}-N-{3-nitro-4-methylphenyl}acetamide has been the focus of scientific research due to its potential applications in medicinal chemistry. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been studied extensively. Further research is needed to fully understand its potential as a drug candidate.

Synthesis Methods

The synthesis of 2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}-N-{3-nitro-4-methylphenyl}acetamide has been achieved using several methods. One of the most common methods involves the reaction of 3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)pyridine-2-thiol with 3-nitro-4-methylbenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography.

Scientific Research Applications

The potential medicinal applications of 2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}-N-{3-nitro-4-methylphenyl}acetamide have been the focus of scientific research. This compound has been investigated for its potential as an anti-cancer agent, as well as its ability to inhibit certain enzymes such as histone deacetylases and protein kinases.